Cas no 235097-64-0 (Decatromicin B)

• Product Name: Decatromicin B
• CAS No: 235097-64-0
• MF: C₄₅H₅₆Cl₂N₂O₁₀
• MW: 855.839551925659
• CID: 1066769
• Update Time: 2024-10-30

Decatromicin B Chemical and Physical Properties

Names and Identifiers

• DECATROMICIN B
• 17-[5-[(3,5-Dichloro-1H-pyrrole-2-carbonyl)amino]-4-hydroxy-6-methyloxan-2-yl]oxy-3,22-diethyl-23-hydroxy-6,8,18-trimethyl-25,27-dioxo-26-oxapentacyclo[22.2.1.01,6.013,22.016,21]heptacosa-4,7,10,14,23-pentaene-4-carboxylic acid
• Decatromicin B

• Inchi： 1S/C45H56Cl2N2O10/c1-7-25-20-45-39(52)34(42(56)59-45)38(51)44(8-2)26(12-10-9-11-22(3)19-43(45,6)21-28(25)41(54)55)14-15-27-29(44)16-13-23(4)37(27)58-33-18-31(50)35(24(5)57-33)49-40(53)36-30(46)17-32(47)48-36/h9-10,14-15,17,19,21,23-27,29,31,33,35,37,48,50-51H,7-8,11-13,16,18,20H2,1-6H3,(H,49,53)(H,54,55)
• InChI Key： UYAXASMGHNZATD-UHFFFAOYSA-N
• SMILES： ClC1C=C(NC=1C(NC1C(C)OC(CC1O)OC1C(C)CCC2C1C=CC1CC=CCC(C)=CC3(C)C=C(C(=O)O)C(CC)CC43C(C(C(=O)O4)=C(C21CC)O)=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 59
• Rotatable Bond Count: 7
• Complexity: 1880
• Topological Polar Surface Area: 185

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues